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Compound of Interest

Compound Name:
4-Formyl-2-methoxyphenyl

cyclopropanecarboxylate

Cat. No.: B1300803 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment extends to the proper disposal of chemical waste. This guide provides essential,

immediate safety and logistical information for the proper disposal of 4-Formyl-2-
methoxyphenyl cyclopropanecarboxylate (CAS No. 380336-99-2), a compound identified as

an irritant that may cause allergic skin reactions and serious eye irritation.[1] Adherence to

these procedural steps is critical for operational safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal process, consult the Safety Data Sheet (SDS) for 4-Formyl-2-
methoxyphenyl cyclopropanecarboxylate. Personal Protective Equipment (PPE) is

mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves must be worn. Inspect gloves for integrity before use and

use proper removal techniques to avoid skin contact.[2]

Eye Protection: Safety glasses or goggles are essential to prevent eye irritation.[1][3]

Lab Coat: A lab coat should be worn to protect from accidental spills.
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All handling of this chemical waste should occur in a well-ventilated area, preferably within a

chemical fume hood.

Disposal Protocol: A Step-by-Step Guide
The primary and recommended method for the disposal of 4-Formyl-2-methoxyphenyl
cyclopropanecarboxylate is through a licensed professional waste disposal service.[2] Do not

attempt to dispose of this chemical down the drain or in regular trash.

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe chemical waste management.

Dedicated Waste Stream: Collect waste containing 4-Formyl-2-methoxyphenyl
cyclopropanecarboxylate in a dedicated, properly labeled hazardous waste container.

Avoid Mixing: Do not mix this waste with other chemical streams, particularly incompatible

materials like strong oxidizing agents.

Step 2: Container Management

Select appropriate containers to store the chemical waste safely.

Material Compatibility: Use a container made of a material compatible with the chemical.

Secure Closure: The container must have a secure, leak-proof lid and be kept closed except

when adding waste.

Condition: Ensure the container is in good condition, free from damage or leaks.

Step 3: Labeling

Clear and accurate labeling is a regulatory requirement and vital for safety.

Content Identification: The label must clearly state "Hazardous Waste" and include the full

chemical name: "4-Formyl-2-methoxyphenyl cyclopropanecarboxylate".

Hazard Information: Indicate the known hazards, such as "Irritant" and "Skin Sensitizer".
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Step 4: Storage

Store the waste container in a designated and controlled area while awaiting pickup.

Designated Area: Store in a satellite accumulation area (SAA) that is at or near the point of

generation.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of potential spills.

Ventilation: The storage area must be well-ventilated.

Step 5: Arranging for Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal company to schedule a pickup.

Documentation: Maintain detailed records of the waste generated and its disposal, as this is

a key component of regulatory compliance.

Quantitative Data Summary
For laboratory safety and compliance, it's crucial to adhere to established limits for hazardous

waste accumulation. The following table summarizes key quantitative data based on general

laboratory waste guidelines.

Parameter Guideline

Maximum Hazardous Waste in SAA Up to 55 gallons

Maximum Acutely Hazardous Waste in SAA 1 quart of liquid or 1 kg of solid

Waste Container Fill Level
Do not fill beyond 90% capacity to allow for

expansion and prevent spills.

Empty Container Rinsing (for disposal)
Triple rinse with a suitable solvent; the first

rinseate must be collected as hazardous waste.
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Experimental Workflow for Disposal
The following diagram illustrates the procedural workflow for the proper disposal of 4-Formyl-2-
methoxyphenyl cyclopropanecarboxylate.

Caption: Procedural workflow for the safe disposal of 4-Formyl-2-methoxyphenyl
cyclopropanecarboxylate.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of

4-Formyl-2-methoxyphenyl cyclopropanecarboxylate, fostering a culture of safety and

environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1300803?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

